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Compound of Interest

Compound Name: Demethylsonchifolin

Cat. No.: B15593864 Get Quote

Disclaimer: Direct scientific literature on "Demethylsonchifolin" is scarce. This guide

synthesizes information on the biological activities of its likely parent compound, sonchifolin,

and related bioactive compounds from the Smallanthus sonchifolius (Yacon) and Emilia

sonchifolia plants, which are known sources of sonchifolin and other sesquiterpene lactones.

The potential activities of Demethylsonchifolin are inferred from these related compounds.

Introduction
Demethylsonchifolin, a derivative of the sesquiterpene lactone sonchifolin, belongs to a class

of natural products known for their diverse and potent biological activities. Sesquiterpene

lactones are characteristic secondary metabolites of the Asteraceae family, to which

Smallanthus sonchifolius and Emilia sonchifolia belong. These compounds have garnered

significant interest in the scientific community for their potential therapeutic applications,

particularly in the fields of oncology and immunology. This technical guide provides an in-depth

overview of the potential biological activities of Demethylsonchifolin, drawing from studies on

related compounds and plant extracts rich in these molecules.

Anticancer Activity
Extracts from plants containing sonchifolin have demonstrated significant cytotoxic effects

against various cancer cell lines. The proposed mechanisms of action involve the induction of

apoptosis, cell cycle arrest, and inhibition of cell migration.
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A key study on the methanol extract of Smallanthus sonchifolius leaves (YLE), which contains

melampolide-type sesquiterpenoids including sonchifolin, revealed potent anticancer activity

against human hepatocellular carcinoma (HepG2) cells.[1][2][3] The extract exhibited a

significant inhibitory effect on HepG2 cell proliferation.[2][3]

Compound/Ext
ract

Cell Line Assay IC50 Value Reference

Smallanthus

sonchifolius Leaf

Extract (YLE)

HepG2 (Human

Hepatocellular

Carcinoma)

MTT Assay 58.2 ± 1.9 µg/mL [1][2][3]

Induction of Apoptosis and Necrosis: The YLE extract was found to induce necrosis in a

dose-dependent manner in HepG2 cells.[2][3] This suggests that at higher concentrations,

the compounds within the extract cause direct cell damage leading to necrotic cell death.

Cell Cycle Arrest: The extract also demonstrated the ability to induce cell cycle arrest, which

is a common mechanism for anticancer agents to halt the proliferation of cancer cells.[2][3]

Inhibition of Cell Migration: A crucial aspect of cancer metastasis is the ability of cancer cells

to migrate. The YLE extract was shown to inhibit the migration of HepG2 cells, indicating its

potential to prevent the spread of cancer.[2][3]

Reduction of Reactive Oxygen Species (ROS): Interestingly, the YLE extract significantly

suppressed the formation of ROS in HepG2 cells.[2][3] While many chemotherapeutic

agents work by inducing ROS to trigger apoptosis, the antioxidant effect observed here might

contribute to its anticancer activity through a different pathway, possibly by modulating redox-

sensitive signaling pathways involved in cell survival and proliferation.
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1. Seed cells in a
96-well plate

2. Add varying concentrations
of Demethylsonchifolin

3. Incubate for 24-72 hours

4. Add MTT solution to each well

5. Incubate for 2-4 hours
(Formazan formation)

6. Add solubilization solution
(e.g., DMSO)

7. Measure absorbance at ~570 nm

8. Calculate IC50 value
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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